Cas no 817-71-0 (1-bromopentan-2-one)

• Product Name: 1-bromopentan-2-one
• CAS No: 817-71-0
• MF: C₅H₉BrO
• MW: 165.028361082077
• MDL: MFCD18815510
• CID: 707042
• PubChem ID: 10057869
• Update Time: 2025-04-19

1-bromopentan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 1-bromo-
• 1-bromopentan-2-one
• SCHEMBL1512183
• 817-71-0
• AKOS017413686
• 1-bromo-2-pentanone
• XNHTZBFSFZSWOO-UHFFFAOYSA-N
• 1-bromo-pentan-2-one
• EN300-217357
• DTXSID00434826
• 2-Pentanone, 1-bromo-

• MDL： MFCD18815510
• Inchi： 1S/C5H9BrO/c1-2-3-5(7)4-6/h2-4H2,1H3
• InChI Key： XNHTZBFSFZSWOO-UHFFFAOYSA-N
• SMILES： BrCC(CCC)=O

Computed Properties

• Exact Mass: 163.98368g/mol
• Monoisotopic Mass: 163.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones